Hydroalumination of dialkynylgermanes—synthesis of alkenyl–alkynylgermanes with intramolecular aluminium–carbon interactions†‡
New Journal of Chemistry Pub Date: 2010-04-23 DOI: 10.1039/C0NJ00050G
Abstract
Reactions of dialkylaluminium hydrides, R2AlH [R = CH2CMe3, CMe3, C–C6H5)2 [R = CH3 (1), C6H5 (2)], afforded mixed alkenyl–alkynylgermanes, R2Ge(C
C–C6H5)[C(AlR2)
C(H)–C6H5] (3 to 7), by hydroalumination of one of the
C
C double bond was observed. Crystal structure determinations revealed relatively strong intramolecular bonding interactions between the coordinatively-unsaturated aluminium atoms and the

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